Cas no 61764-85-0 (1H-Imidazole-2-methanol, 4,5-dihydro-)

• Product Name: 1H-Imidazole-2-methanol, 4,5-dihydro-
• CAS No: 61764-85-0
• MF: C₄H₈N₂O
• MW: 100.119120597839
• CID: 467028
• PubChem ID: 6713428
• Update Time: 2025-04-19

1H-Imidazole-2-methanol, 4,5-dihydro- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-2-methanol, 4,5-dihydro-
• 4,5-dihydro-1H-imidazol-2-ylmethanol
• AKOS006358664
• DTXSID60425154
• 61764-85-0
• SCHEMBL4953373

• Inchi： 1S/C4H8N2O/c7-3-4-5-1-2-6-4/h7H,1-3H2,(H,5,6)
• InChI Key： JBYVNJSQTCGHEU-UHFFFAOYSA-N
• SMILES： OCC1=NCCN1

Computed Properties

• Exact Mass: 100.06374
• Monoisotopic Mass: 100.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 89.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 44.6Ų

Experimental Properties

• PSA: 44.62